2-{[4-(1,3-Benzodioxol-5-ylmethoxy)benzyl]amino}ethanol

• Molecular Formula: C17H19NO4
• Molecular Weight: 301.34 g/mol
• IUPAC Name: 2-[[4-(1,3-benzodioxol-5-ylmethoxy)phenyl]methylamino]ethanol
• InChI: InChI=1S/C17H19NO4/c19-8-7-18-10-13-1-4-15(5-2-13)20-11-14-3-6-16-17(9-14)22-12-21-16/h1-6,9,18-19H,7-8,10-12H2
• InChI Key: DDLQEBRFMFRAMY-UHFFFAOYSA-N
• SMILES: C1OC2=C(O1)C=C(C=C2)COC3=CC=C(C=C3)CNCCO

Description

2-{[4-(1,3-Benzodioxol-5-ylmethoxy)benzyl]amino}ethanol, also known as BDBE, is a chemical compound that has been widely studied for its potential applications in scientific research. BDBE is a derivative of the psychoactive drug MDMA, also known as ecstasy, and is structurally similar to other compounds that have been shown to have therapeutic effects on the brain.

Mechanism of Action

The exact mechanism of action of 2-{[4-(1,3-Benzodioxol-5-ylmethoxy)benzyl]amino}ethanol is not fully understood, but it is believed to act on the serotonin and dopamine systems in the brain. 2-{[4-(1,3-Benzodioxol-5-ylmethoxy)benzyl]amino}ethanol has been shown to increase the levels of these neurotransmitters, which may be responsible for its neuroprotective and cognitive-enhancing effects.
Biochemical and Physiological Effects:
Studies have shown that 2-{[4-(1,3-Benzodioxol-5-ylmethoxy)benzyl]amino}ethanol can have a number of biochemical and physiological effects on the body. For example, 2-{[4-(1,3-Benzodioxol-5-ylmethoxy)benzyl]amino}ethanol has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that is important for the growth and survival of neurons. 2-{[4-(1,3-Benzodioxol-5-ylmethoxy)benzyl]amino}ethanol has also been shown to increase the levels of antioxidants in the brain, which may help to protect against oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{[4-(1,3-Benzodioxol-5-ylmethoxy)benzyl]amino}ethanol in lab experiments is that it is relatively easy to synthesize and purify, making it readily available for research purposes. However, one limitation of using 2-{[4-(1,3-Benzodioxol-5-ylmethoxy)benzyl]amino}ethanol is that it is a relatively new compound, and there is still much that is not known about its effects on the body. Additionally, 2-{[4-(1,3-Benzodioxol-5-ylmethoxy)benzyl]amino}ethanol is a psychoactive compound, which may make it difficult to study in certain contexts.

Future Directions

There are many potential future directions for research on 2-{[4-(1,3-Benzodioxol-5-ylmethoxy)benzyl]amino}ethanol. One area of interest is the potential therapeutic applications of 2-{[4-(1,3-Benzodioxol-5-ylmethoxy)benzyl]amino}ethanol for conditions such as Alzheimer's disease and Parkinson's disease. Another area of interest is the potential cognitive-enhancing effects of 2-{[4-(1,3-Benzodioxol-5-ylmethoxy)benzyl]amino}ethanol, which may have applications in the field of nootropics. Additionally, further studies are needed to fully understand the mechanism of action of 2-{[4-(1,3-Benzodioxol-5-ylmethoxy)benzyl]amino}ethanol and its effects on the body.

Synthesis Methods

2-{[4-(1,3-Benzodioxol-5-ylmethoxy)benzyl]amino}ethanol can be synthesized using a multi-step process that involves the reaction of 4-(1,3-benzodioxol-5-ylmethoxy)benzaldehyde with 2-aminoethanol in the presence of a catalyst. The resulting product is then purified using various techniques, such as column chromatography, to obtain a high-purity sample.

Scientific Research Applications

2-{[4-(1,3-Benzodioxol-5-ylmethoxy)benzyl]amino}ethanol has been studied for its potential applications in a variety of scientific fields, including neuroscience, pharmacology, and toxicology. In particular, 2-{[4-(1,3-Benzodioxol-5-ylmethoxy)benzyl]amino}ethanol has been shown to have neuroprotective effects, which may make it useful for treating conditions such as Alzheimer's disease and Parkinson's disease. 2-{[4-(1,3-Benzodioxol-5-ylmethoxy)benzyl]amino}ethanol has also been studied for its potential to enhance cognitive function and memory.